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A comprehensive technical guide detailing the mineralogy, geochemistry, and geological

context of tenorite (CuO), a significant secondary copper mineral. This document provides

researchers, scientists, and drug development professionals with in-depth information on

tenorite's associations, deposit characteristics, and analytical methodologies.

Tenorite, a copper oxide mineral, serves as an important indicator of copper ore bodies and

presents unique geochemical characteristics. This guide explores its formation, associated

minerals, and the geological environments where it is predominantly found.

Physicochemical Properties of Tenorite
Tenorite is a black to steel-gray mineral with the chemical formula CuO.[1] It crystallizes in the

monoclinic system and typically occurs as earthy masses, fine-grained aggregates, or as a

coating on other minerals.[2] Its physical and chemical properties are summarized in Table 1.
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Property Value

Chemical Formula CuO

Crystal System Monoclinic

Color Black, Steel-gray

Luster Metallic to earthy

Hardness 3.5 - 4

Specific Gravity 6.5

Streak Black

Table 1: Physicochemical Properties of Tenorite.

Tenorite Mineral Associations and Deposits
Tenorite is primarily found in two distinct geological settings: the oxidized zones of copper ore

deposits and as a volcanic sublimate.[1][3]

Oxidized Copper Deposits
In the supergene environment of copper deposits, tenorite forms from the weathering and

oxidation of primary copper sulfide minerals such as chalcopyrite (CuFeS₂) and bornite

(Cu₅FeS₄).[4] It is a common constituent of the oxide zone, often in association with a suite of

other secondary copper minerals. The specific mineral assemblage can vary depending on the

local geochemical conditions, including pH, Eh, and the availability of other chemical species.

Commonly associated minerals in oxidized copper deposits include:

Malachite (Cu₂(CO₃)(OH)₂): A green copper carbonate hydroxide, frequently found in close

association with tenorite.

Azurite (Cu₃(CO₃)₂(OH)₂): A blue copper carbonate hydroxide, also a common associate.

Chrysocolla (Cu₂₋ₓAlₓ(H₂₋ₓSi₂O₅)(OH)₄·nH₂O): A blue to green hydrated copper silicate.
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Cuprite (Cu₂O): A red copper(I) oxide, often found in the lower parts of the oxidized zone.

Native Copper (Cu): Can be found in association with tenorite, particularly in regions with low

sulfur activity.

Goethite (α-FeO(OH)) and other Iron Oxides: These are common products of the oxidation of

iron-bearing sulfides and are frequently intermixed with tenorite.[4]

Manganese Oxides: Various manganese oxides can also be present in these assemblages.

A generalized paragenetic sequence for the formation of tenorite in an oxidized copper deposit

is illustrated in the following diagram. This sequence represents a typical progression of

mineral formation as the degree of oxidation increases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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